Cas no 1805512-17-7 (Methyl 3-cyano-5-ethyl-4-iodobenzoate)

• Product Name: Methyl 3-cyano-5-ethyl-4-iodobenzoate
• CAS No: 1805512-17-7
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010531
• Update Time: 2025-06-28

Methyl 3-cyano-5-ethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-ethyl-4-iodobenzoate

• Inchi： 1S/C11H10INO2/c1-3-7-4-8(11(14)15-2)5-9(6-13)10(7)12/h4-5H,3H2,1-2H3
• InChI Key： LJWVTMNHWMNZMU-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(=O)OC)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-5-ethyl-4-iodobenzoate

Comprehensive Overview of Methyl 3-cyano-5-ethyl-4-iodobenzoate (CAS No. 1805512-17-7)

Methyl 3-cyano-5-ethyl-4-iodobenzoate (CAS No. 1805512-17-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, ethyl substituent, and iodo functionality, makes it a valuable intermediate in synthetic chemistry. Researchers often seek this compound for its role in constructing complex molecules, particularly in drug discovery and material science applications.

The growing interest in Methyl 3-cyano-5-ethyl-4-iodobenzoate aligns with trends in small molecule drug development and catalysis research. As the pharmaceutical industry shifts toward targeted therapies, compounds like this serve as critical building blocks for kinase inhibitors and heterocyclic compounds. Recent publications highlight its utility in Suzuki-Miyaura cross-coupling reactions, a hot topic in green chemistry due to its efficiency in carbon-carbon bond formation.

From a synthetic perspective, the iodo substituent in Methyl 3-cyano-5-ethyl-4-iodobenzoate offers exceptional versatility. It participates readily in palladium-catalyzed reactions, addressing frequent search queries about "high-yielding halogen exchange methods." The compound's ester group further enables downstream modifications, making it a favorite among medicinal chemists exploring prodrug strategies or bioconjugation techniques.

Analytical characterization of CAS 1805512-17-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy – keywords frequently associated with quality control discussions in research forums. Its stability under various conditions has been documented in studies investigating light-sensitive compounds, responding to common concerns about storage protocols for iodinated aromatic derivatives.

The compound's cyano-ester framework has gained attention in materials science, particularly in developing organic semiconductors and liquid crystal displays. This application aligns with trending searches about "electron-withdrawing groups in conjugated systems." Researchers appreciate how the ethyl group balances solubility and crystallinity – a recurring theme in discussions about structure-property relationships.

In regulatory contexts, Methyl 3-cyano-5-ethyl-4-iodobenzoate falls under standard laboratory chemical classifications. Safety data sheets emphasize standard organic compound handling, addressing frequent queries about "benzoate derivative precautions." The compound's molecular weight (305.1 g/mol) and lipophilicity parameters (calculated logP ≈ 2.8) make it relevant to ongoing discussions about bioavailability optimization in drug design.

Emerging applications include its use as a precursor for fluorescence probes, connecting to popular research topics about "small-molecule sensors." The iodine atom offers potential for radioisotope labeling, answering niche queries about PET tracer synthesis. These diverse applications demonstrate why CAS 1805512-17-7 maintains relevance across multiple scientific disciplines.

Supply chain analytics reveal increasing demand for Methyl 3-cyano-5-ethyl-4-iodobenzoate, particularly from contract research organizations. This trend mirrors broader industry movements toward fragment-based drug discovery and covalent inhibitor development. Technical documents often highlight its compatibility with continuous flow chemistry setups – a subject of growing interest in process chemistry circles.

For synthetic chemists, the compound's crystalline form and moderate melting point (typically 98-102°C) facilitate purification procedures. These physical properties generate discussion in forums focused on recrystallization techniques and phase separation methods. The benzoate core also makes it a candidate for studies investigating metabolic stability in medicinal chemistry programs.

Recent patent literature demonstrates innovative uses of Methyl 3-cyano-5-ethyl-4-iodobenzoate in catalysis ligand design and polymeric materials. These applications respond to market needs for specialty chemicals in advanced manufacturing. The compound's electronic properties continue to inspire research into charge-transfer complexes, particularly in organic electronics development.